Cas no 1098354-07-4 (N-Cycloheptyl-3-nitropyridin-2-amine)

N-Cycloheptyl-3-nitropyridin-2-amine structure

1098354-07-4 structure

Product Name:N-Cycloheptyl-3-nitropyridin-2-amine

CAS No:1098354-07-4

MF:C₁₂H₁₇N₃O₂

MW:235.282282590866

CID:1029108

PubChem ID:43236311

Update Time:2025-04-20

N-Cycloheptyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- N-Cycloheptyl-3-nitropyridin-2-amine
- Inchi： 1S/C12H17N3O2/c16-15(17)11-8-5-9-13-12(11)14-10-6-3-1-2-4-7-10/h5,8-10H,1-4,6-7H2,(H,13,14)
- InChI Key： AZXNATYQMZDTGA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CN=C1NC1CCCCCC1)=O

Computed Properties

Exact Mass: 235.132076794g/mol
Monoisotopic Mass: 235.132076794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 70.7Å²

N-Cycloheptyl-3-nitropyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM103470-1g	N-Cycloheptyl-3-nitropyridin-2-amine	1098354-07-4	95%	1g	$408	2021-08-06
Alichem	A029188774-1g	N-Cycloheptyl-3-nitropyridin-2-amine	1098354-07-4	95%	1g	$400.00	2023-09-04
Chemenu	CM103470-1g	N-Cycloheptyl-3-nitropyridin-2-amine	1098354-07-4	95%	1g	$408	2023-11-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756997-1g	n-Cycloheptyl-3-nitropyridin-2-amine	1098354-07-4	98%	1g	￥3449.00	2024-08-09

N-Cycloheptyl-3-nitropyridin-2-amine Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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